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Compound of Interest

Compound Name:
2,4,6-

Trimethylbenzenesulfonohydrazide

Cat. No.: B098524 Get Quote

This guide provides essential safety information, troubleshooting tips, and frequently asked

questions for handling 2,4,6-trimethylbenzenesulfonohydrazide in a research and

development setting.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
1. What are the primary hazards associated with 2,4,6-trimethylbenzenesulfonohydrazide?

2,4,6-trimethylbenzenesulfonohydrazide is classified as a flammable solid that can cause

skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2] It is important to

be aware that it may form combustible dust concentrations in the air.[1]

2. What personal protective equipment (PPE) is required when handling this compound?

Eye Protection: Safety goggles or glasses that meet European standard EN 166 are

necessary to prevent eye contact.[1][3]

Hand Protection: Wear protective gloves. It is crucial to inspect gloves before use and use

proper removal techniques to avoid skin contact.[1][4]

Skin and Body Protection: Appropriate protective clothing should be worn to prevent skin

exposure.[1]
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Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection may not be needed. However, for large-scale operations, emergency situations, or

in areas with insufficient ventilation, a NIOSH/MSHA or European Standard EN 149

approved full-facepiece airline respirator is recommended.[1][5]

3. How should I properly store 2,4,6-trimethylbenzenesulfonohydrazide?

The compound should be stored in a freezer to maintain its stability.[6] It is recommended to

keep the container tightly closed in a dry area under an inert atmosphere.[4][6]

4. What should I do in case of accidental exposure?

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, making

sure to also rinse under the eyelids.[1] Remove contact lenses if it is safe and easy to do so.

[1][4] Seek medical attention.[1]

Skin Contact: Wash the affected area immediately with plenty of soap and water while

removing all contaminated clothing and shoes.[1][4] Get medical attention if irritation occurs.

[1]

Inhalation: Move the individual to fresh air. If the person is not breathing, provide artificial

respiration. Seek medical attention.[1][4]

Ingestion: Clean the mouth with water and seek medical attention.[1] Do not induce vomiting.

[5]

5. What is the correct procedure for cleaning up a spill?

For spills, you should avoid dust formation.[1] Use spark-proof tools and explosion-proof

equipment.[1] Sweep or shovel the material into a suitable container for disposal.[1][5] Ensure

adequate ventilation and wear appropriate personal protective equipment during cleanup.[3]

Prevent the product from entering drains.[4]

6. Are there any specific fire-fighting measures I should be aware of?

In case of a fire, use carbon dioxide, dry chemical, dry sand, or alcohol-resistant foam to

extinguish the flames.[5] Firefighters should wear self-contained breathing apparatus and full

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.fishersci.co.uk/store/msds?partNumber=10536451&productDescription=2%2C4%2C6-Trimethylbenzenesulfonyl+hydrazide%2C+97%25%2C+Acros+Organics&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC157865000&productDescription=4-METHYLBENZENESULFONHYD+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b098524?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8326304.htm
https://www.angenechemical.com/sds/823-94-9.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8326304.htm
https://www.fishersci.co.uk/store/msds?partNumber=10536451&productDescription=2%2C4%2C6-Trimethylbenzenesulfonyl+hydrazide%2C+97%25%2C+Acros+Organics&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10536451&productDescription=2%2C4%2C6-Trimethylbenzenesulfonyl+hydrazide%2C+97%25%2C+Acros+Organics&countryCode=GB&language=en
https://www.angenechemical.com/sds/823-94-9.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10536451&productDescription=2%2C4%2C6-Trimethylbenzenesulfonyl+hydrazide%2C+97%25%2C+Acros+Organics&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10536451&productDescription=2%2C4%2C6-Trimethylbenzenesulfonyl+hydrazide%2C+97%25%2C+Acros+Organics&countryCode=GB&language=en
https://www.angenechemical.com/sds/823-94-9.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10536451&productDescription=2%2C4%2C6-Trimethylbenzenesulfonyl+hydrazide%2C+97%25%2C+Acros+Organics&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10536451&productDescription=2%2C4%2C6-Trimethylbenzenesulfonyl+hydrazide%2C+97%25%2C+Acros+Organics&countryCode=GB&language=en
https://www.angenechemical.com/sds/823-94-9.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10536451&productDescription=2%2C4%2C6-Trimethylbenzenesulfonyl+hydrazide%2C+97%25%2C+Acros+Organics&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC157865000&productDescription=4-METHYLBENZENESULFONHYD+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10536451&productDescription=2%2C4%2C6-Trimethylbenzenesulfonyl+hydrazide%2C+97%25%2C+Acros+Organics&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10536451&productDescription=2%2C4%2C6-Trimethylbenzenesulfonyl+hydrazide%2C+97%25%2C+Acros+Organics&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10536451&productDescription=2%2C4%2C6-Trimethylbenzenesulfonyl+hydrazide%2C+97%25%2C+Acros+Organics&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC157865000&productDescription=4-METHYLBENZENESULFONHYD+500GR&vendorId=VN00032119&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-W004691S/4-Methylbenzenesulfonhydrazide-d3-SDS-MedChemExpress.pdf
https://www.angenechemical.com/sds/823-94-9.pdf
https://www.fishersci.com/store/msds?partNumber=AC157865000&productDescription=4-METHYLBENZENESULFONHYD+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


protective gear.[5] Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides, carbon monoxide, carbon dioxide, and sulfur oxides.[5]

Quantitative Data
Property Value Source

Melting Point 112-114 °C (decomposition) [6]

Molecular Weight 214.28 g/mol [7]

CAS Number 16182-15-3 [6][7]

Experimental Protocols
General Handling Protocol:

Preparation: Before handling, ensure that the work area is clean and that all necessary

personal protective equipment is readily available and in good condition. Ensure adequate

ventilation, such as working in a fume hood.[1][6]

Dispensing: Carefully weigh and dispense the required amount of 2,4,6-
trimethylbenzenesulfonohydrazide, avoiding the creation of dust.

Reaction Setup: Add the compound to the reaction vessel under an inert atmosphere if the

reaction is sensitive to air or moisture.[6]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[4] Clean all equipment and the work area to remove any residual chemical.

Waste Disposal: Dispose of waste material in a suitable, closed container according to

institutional and local regulations.[4]

Visualizations
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Caption: Workflow for the safe handling of 2,4,6-trimethylbenzenesulfonohydrazide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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